Cas no 779331-12-3 (2-(2-(benzyloxy)-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-(benzyloxy)-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 779331-12-3
• MF: C₂₀H₂₂BF₃O₃
• MW: 378.193096637726
• MDL: MFCD22494400
• CID: 2139371
• Update Time: 2025-11-02

2-(2-(benzyloxy)-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-(benzyloxy)-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD22494400
• Inchi： 1S/C20H22BF3O3/c1-18(2)19(3,4)27-21(26-18)16-12-15(20(22,23)24)10-11-17(16)25-13-14-8-6-5-7-9-14/h5-12H,13H2,1-4H3
• InChI Key： PKESQGXFIIBKLV-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC(C(F)(F)F)=CC=C1OCC1=CC=CC=C1

Additional information on 2-(2-(benzyloxy)-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(2-(Benzyloxy)-5-(Trifluoromethyl)Phenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane (CAS No. 779331-12-3)

2-(2-(Benzyloxy)-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 779331-12-3) is a highly specialized boronic ester compound widely utilized in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound belongs to the class of arylboronates, which are pivotal intermediates in pharmaceutical and agrochemical research. Its unique structure, featuring a benzyloxy group and a trifluoromethyl substituent, enhances its reactivity and selectivity in forming carbon-carbon bonds, making it invaluable for drug discovery and material science applications.

The growing demand for trifluoromethylated compounds in modern chemistry has positioned CAS No. 779331-12-3 as a key building block. Researchers frequently search for "trifluoromethyl phenyl boronic ester uses" or "benzyloxy arylboronate synthesis," reflecting its relevance in designing bioactive molecules. Its stability under ambient conditions and compatibility with diverse reaction conditions further contribute to its popularity in high-throughput screening and catalysis.

From an SEO perspective, this compound aligns with trending queries like "boronic ester applications 2024" and "advanced Suzuki coupling reagents." Its role in green chemistry initiatives—such as reducing heavy metal catalysts—also resonates with sustainability-focused searches. The tetramethyl-1,3,2-dioxaborolane moiety ensures efficient transmetalation, a feature often highlighted in "Pd-catalyzed reactions" discussions.

In pharmaceutical intermediates, 779331-12-3 is prized for its ability to introduce CF3 groups into complex scaffolds, addressing queries like "trifluoromethylation methods." Its lipophilicity and metabolic stability make it a candidate for optimizing drug bioavailability, a hot topic in medicinal chemistry forums. Analytical techniques such as NMR and HPLC are typically employed to verify its purity, a detail frequently sought in "boronate characterization protocols."

Beyond academia, industries explore CAS No. 779331-12-3 for OLED materials and polymeric additives, linking to searches like "boron-based electronic materials." Its thermal stability and solubility in organic solvents are critical for formulation development, another trending niche. Proper storage recommendations (e.g., inert atmosphere) are often queried, underscoring the need for precise handling guidelines.

In summary, 2-(2-(benzyloxy)-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane bridges multiple disciplines, from catalysis to material engineering. Its versatility and alignment with industry trends ensure sustained interest, while its well-documented synthetic routes cater to both novice and expert chemists. This compound exemplifies the synergy between structural innovation and practical utility in contemporary chemistry.